
5-Hydroxytryptoline molecular formula and
melting point

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Hydroxytryptoline

CAS No.: 23778-34-9

Cat. No.: B1216272

Get Quote

An In-depth Technical Guide to the Physicochemical Characterization of 5-Hydroxytryptoline

Abstract
5-Hydroxytryptoline, a naturally occurring beta-carboline, is a fascinating molecule with

significant implications for neuropharmacology and drug development. As an endogenous

metabolite of serotonin and a potent inhibitor of monoamine oxidase A (MAO-A), its accurate

characterization is paramount for researchers in the field. This guide provides a comprehensive

overview of two fundamental physicochemical properties of 5-Hydroxytryptoline: its molecular

formula and melting point. We will delve into the theoretical and practical aspects of these

parameters, offering a detailed protocol for melting point determination and discussing the

critical role of these properties in the broader context of scientific research and pharmaceutical

development.

Introduction to 5-Hydroxytryptoline
5-Hydroxytryptoline (5-HTL), also known as 6-hydroxy-1,2,3,4-tetrahydro-β-carboline, is a

derivative of the neurotransmitter serotonin. It is formed endogenously in the mammalian body

and has garnered significant interest due to its biological activities. Notably, 5-
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Hydroxytryptoline is a potent and selective inhibitor of monoamine oxidase A (MAO-A), an

enzyme responsible for the degradation of monoamine neurotransmitters like serotonin,

norepinephrine, and dopamine. This inhibitory action suggests its potential as a modulator of

serotonergic function and has led to investigations into its endocrine effects, including its

influence on prolactin, growth hormone, and luteinizing hormone levels[1]. The quinoline-like

core structure of beta-carbolines is a common motif in compounds with a wide range of

biological activities, including antimicrobial and antioxidant properties[2].

The precise characterization of any biologically active compound is the foundation of

reproducible and reliable research. For 5-Hydroxytryptoline, two of the most fundamental of

these characteristics are its molecular formula and its melting point. The molecular formula

provides the elemental composition of the molecule, which is essential for determining its

molecular weight and for confirming its identity through techniques like mass spectrometry. The

melting point is a critical physical constant that not only aids in identification but also serves as

a crucial indicator of purity[3].

Physicochemical Properties of 5-Hydroxytryptoline
The fundamental physicochemical properties of 5-Hydroxytryptoline are summarized in the

table below. This data is essential for the initial identification and characterization of the

compound in a laboratory setting.

Property Value Source(s)

Molecular Formula C₁₁H₁₂N₂O PubChem, DrugBank

Molecular Weight 188.23 g/mol PubChem

Melting Point 152-156 °C PubChem

154-155 °C DrugBank

Appearance Solid N/A

Experimental Determination of Melting Point
The melting point of a crystalline solid is the temperature at which it transitions from the solid to

the liquid phase. For a pure substance, this transition occurs over a narrow temperature range.
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The presence of impurities typically causes a depression and broadening of the melting point

range, making it a valuable tool for purity assessment[4]. The capillary method is a widely used

and reliable technique for determining the melting point of a solid organic compound[5].

Rationale for the Capillary Method
The choice of the capillary method is based on several key advantages:

Small Sample Size: Only a small amount of the compound is required, which is ideal when

working with synthesized or isolated materials that may be in limited supply.

Accuracy and Reproducibility: When performed correctly, this method provides accurate and

reproducible results.

Purity Assessment: The sharpness of the melting point range gives a good indication of the

sample's purity. A sharp range (typically 0.5-1.0 °C) is characteristic of a pure compound.

Step-by-Step Protocol for Melting Point Determination
This protocol outlines the standard procedure for determining the melting point of 5-
Hydroxytryptoline using a capillary-based melting point apparatus.

Materials:

Dry, powdered sample of 5-Hydroxytryptoline

Capillary melting point tubes (one end sealed)

Melting point apparatus

Spatula

Watch glass

Procedure:

Sample Preparation:
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Ensure the 5-Hydroxytryptoline sample is completely dry, as residual solvent can act as

an impurity and depress the melting point[6].

Place a small amount of the dry sample onto a clean watch glass and crush it into a fine

powder using a spatula.

Loading the Capillary Tube:

Take a capillary tube and press the open end into the powdered sample. A small amount

of the solid will be forced into the tube.

Invert the tube and gently tap it on a hard surface to pack the solid into the sealed end[6].

The packed sample should be approximately 2-3 mm in height. An excessive amount of

sample can lead to an artificially broad melting range[7].

Melting Point Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat rapidly to a temperature about 15-20 °C below the expected

melting point of 5-Hydroxytryptoline (around 135 °C).

Once this temperature is reached, reduce the heating rate to 1-2 °C per minute. A slow

heating rate is crucial for an accurate determination of the melting range[7][8].

Observe the sample through the magnifying eyepiece.

Record the temperature at which the first drop of liquid appears (T₁).

Continue to observe the sample and record the temperature at which the entire solid has

melted into a clear liquid (T₂).

The melting point is reported as the range T₁ - T₂.

Repeat for Accuracy:

Allow the apparatus to cool.
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Perform at least two more measurements with fresh samples in new capillary tubes to

ensure the result is reproducible.

Sample Preparation Capillary Loading Measurement Result

Dry Sample Powder Sample
Crush

Load Capillary Pack Sample (2-3mm) Insert into Apparatus Rapid Heat to ~135°C Slow Heat (1-2°C/min) Observe & Record T1, T2 Melting Point Range
(T1 - T2)

Click to download full resolution via product page

Workflow for Capillary Melting Point Determination.

Significance in Research and Drug Development
The molecular formula and melting point are not merely abstract data points; they have

profound practical implications in the fields of chemical research and drug development.

Identity Confirmation: The molecular formula is a prerequisite for confirming the identity of a

synthesized or isolated compound. It allows for the calculation of the theoretical exact mass,

which can be verified by high-resolution mass spectrometry.

Purity Assessment: As discussed, the melting point is a rapid and effective method for

assessing the purity of a crystalline compound. In drug development, ensuring the purity of

an active pharmaceutical ingredient (API) is a critical regulatory requirement to guarantee

safety and efficacy[3][4].

Polymorph Screening: Different crystalline forms (polymorphs) of the same compound can

have different melting points, solubilities, and bioavailabilities. Melting point determination is

an initial screening tool to identify potential polymorphism, which is a crucial consideration in

pharmaceutical formulation.

Predictive Modeling: The melting point is a key parameter used in predictive models for other

physicochemical properties, such as aqueous solubility. The General Solubility Equation

(GSE) developed by Yalkowsky, for instance, uses the melting point and the octanol-water
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partition coefficient (logP) to estimate solubility, a critical factor in drug absorption and

formulation[9].

The biological activity of 5-Hydroxytryptoline as a MAO-A inhibitor is directly related to its

molecular structure. The diagram below illustrates the general mechanism of MAO-A inhibition.

Presynaptic Neuron Pharmacological Intervention

Outcome

Serotonin (5-HT)

Monoamine Oxidase A
(MAO-A)

Degradation

Inactive Metabolite Increased Synaptic
Serotonin

5-Hydroxytryptoline

Inhibits

Click to download full resolution via product page

Mechanism of MAO-A Inhibition by 5-Hydroxytryptoline.

By inhibiting MAO-A, 5-Hydroxytryptoline prevents the breakdown of serotonin, leading to an

increase in its concentration in the synaptic cleft. This modulation of serotonergic

neurotransmission is the basis for its observed physiological and potential therapeutic effects.

Conclusion
The molecular formula (C₁₁H₁₂N₂O) and melting point (152-156 °C) of 5-Hydroxytryptoline
are foundational data points that are indispensable for its identification, purity assessment, and

further investigation. A thorough understanding and accurate experimental determination of
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these properties are critical for any researcher working with this potent neuromodulator. The

protocols and insights provided in this guide serve as a reliable resource for scientists and drug

development professionals, ensuring the integrity and reproducibility of their research

endeavors with 5-Hydroxytryptoline.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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